![molecular formula C17H16ClNO3 B2866018 (E)-3-(2-chloro-6,7-dimethoxyquinolin-3-yl)-1-cyclopropylprop-2-en-1-one CAS No. 1119376-87-2](/img/structure/B2866018.png)
(E)-3-(2-chloro-6,7-dimethoxyquinolin-3-yl)-1-cyclopropylprop-2-en-1-one
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Description
(E)-3-(2-chloro-6,7-dimethoxyquinolin-3-yl)-1-cyclopropylprop-2-en-1-one is a useful research compound. Its molecular formula is C17H16ClNO3 and its molecular weight is 317.77. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research in the field of quinolones and related compounds often focuses on the synthesis and structural analysis of novel derivatives for various applications. For example, the synthesis of 5,7-disubstituted 1-cyclopropyl-6,8-difluoro-4(1H)-oxoquinoline-3-carboxylic acids explored structural modifications to enhance antibacterial properties, highlighting the potential of such compounds in developing new therapeutic agents (Miyamoto et al., 1990). Similarly, novel chalcones derived from 2-chloro-3-formyl-6-methylquinoline have been studied for their conformations and intermolecular interactions, which are crucial for drug development (Rizvi et al., 2008).
Therapeutic Applications
The exploration of quinoline derivatives extends to therapeutic applications, including their potential as antitumor agents. Research on quinolinyl acrylate derivatives against human prostate cancer cells in vitro and in vivo demonstrated that certain derivatives can effectively reduce cell viability, inhibit cell adhesion, migration, and invasion, and suppress neoangiogenesis and MMP-9 activity, supporting their potential therapeutic usefulness in treating prostate cancer (Rodrigues et al., 2012).
Physicochemical Properties
Investigations into the physicochemical properties of related compounds, such as 1-cyclopropyl-7-chloro-6-(1-piperazinyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, provide insights into their melting and dissociation properties. Such studies are significant for improving the crystallization and purification processes of pharmaceuticals like ciprofloxacin (Qiuxiang, 2002).
Properties
IUPAC Name |
(E)-3-(2-chloro-6,7-dimethoxyquinolin-3-yl)-1-cyclopropylprop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClNO3/c1-21-15-8-12-7-11(5-6-14(20)10-3-4-10)17(18)19-13(12)9-16(15)22-2/h5-10H,3-4H2,1-2H3/b6-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTJSCIJBMXSDBS-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=CC(=C(N=C2C=C1OC)Cl)C=CC(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC2=CC(=C(N=C2C=C1OC)Cl)/C=C/C(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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